Cancer
  • CC-671
    CC-671
    • Cat. No.:
    • B606530
    • CAS No.:
    • 1618658-88-0
    • Molecular Formula:
    • C28H28N6O4
    • Molecular Weight:
    • 512.57
    Description
    CC-671 is a dual inhibitor of the spindle assembly checkpoint kinase Mps1/TTK and Cdc2-like kinase (Clk2;  IC50s = 5 and 3 nM, respectively). It is selective for Mps1/TTK and Clk2 over a panel of 255 kinase...
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  • CC-90003
    CC-90003
    • Cat. No.:
    • B606531
    • CAS No.:
    • Molecular Formula:
    • C22H21F3N6O2
    • Molecular Weight:
    • 458.4 g/mol
    Description
    CC-90003 is an orally available inhibitor of extracellular signal-regulated kinase (ERK), with potential antineoplastic activity. Upon oral administration, CC-90003 inhibits ERK activity, and prevents the activa...
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  • Eragidomide
    Eragidomide
    • Cat. No.:
    • B606532
    • CAS No.:
    • 1860875-51-9
    • Molecular Formula:
    • C22H18ClF2N3O4
    • Molecular Weight:
    • 461.8 g/mol
    Description
    Eragidomide is under investigation in clinical trial NCT04297124 (A Study to Evaluate the Metabolism and Excretion of [14C]-CC-90009 in Healthy Male Subjects).
    Eragidomide is a modulator of cereblon (CRBN), w...
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  • Pulrodemstat besilate
    Pulrodemstat besilate
    • Cat. No.:
    • B606533
    • CAS No.:
    • 2097523-60-7
    • Molecular Formula:
    • C30H29F2N5O5S
    • Molecular Weight:
    • 609.6 g/mol
    Description
    PULRODEMSTAT BESILATE is a small molecule drug with a maximum clinical trial phase of II (across all indications) and has 5 investigational indications.
    lysine specific demethylase 1 inhibito...
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  • CCG-203971
    CCG-203971
    • Cat. No.:
    • B606538
    • CAS No.:
    • Molecular Formula:
    • C23H21ClN2O3
    • Molecular Weight:
    • 408.9 g/mol
    Description
    Signaling through small G proteins of the RhoA subfamily, including RhoC, induces actin-regulated cytosolic-to-nuclear translocation of the oncogene product megakaryoblastic leukemia 1 (MKL1), which binds to ser...
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  • CCG215022
    CCG215022
    • Cat. No.:
    • B606539
    • CAS No.:
    • Molecular Formula:
    • C26H22FN7O3
    • Molecular Weight:
    • 499.5 g/mol
    Description
    CCG-215022 is a G protein-coupled receptor kinase (GRK) inhibitor (IC50s = 3.9, 0.15, and 0.38 μM for GRK1, GRK2, and GRK5, respectively). It is selective for GRKs over protein kinase A (PKA;  IC50 = 120 μM...
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  • CCG-222740
    CCG-222740
    • Cat. No.:
    • B606540
    • CAS No.:
    • Molecular Formula:
    • C23H19ClF2N2O3
    • Molecular Weight:
    • 444.9 g/mol
    Description
    CCG-222740 is a potent MRTF/SRF inhibitor. CCG-222740 markedly decreased SRF reporter gene activity and showed a greater inhibitory effect on MRTF/SRF target genes than the previously described MRTF-A inhibitor ...
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  • Inobrodib
    Inobrodib
    • Cat. No.:
    • B606545
    • CAS No.:
    • 2222941-37-7
    • Molecular Formula:
    • C30H32F2N4O3
    • Molecular Weight:
    • 534.6 g/mol
    Description
    INOBRODIB is a small molecule drug with a maximum clinical trial phase of I (across all indications) and has 2 investigational indications.
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  • CCT241533 hydrochloride
    CCT241533 hydrochloride
    • Cat. No.:
    • B606546
    • CAS No.:
    • 1431697-96-9
    • Molecular Formula:
    • C23H28ClFN4O4
    • Molecular Weight:
    • 478.9 g/mol
    Description
    CCT241533 is a selective inhibitor of checkpoint kinase 2 (Chk2;  IC50 = 3 nM). In human cancer cell lines, CCT241533 blocks Chk2 activity and potentiates the cytotoxicity of the PARP inhibitors, rucaparib,...
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  • CCT241736
    CCT241736
    • Cat. No.:
    • B606547
    • CAS No.:
    • 1402709-93-6
    • Molecular Formula:
    • C22H23Cl2N7
    • Molecular Weight:
    • 456.4 g/mol
    Description
    Mobinitinib is an orally bioavailable inhibitor of both the serine/threonine protein kinase Aurora kinase and FMS-related tyrosine kinase 3 (FLT3;  STK1;  CD135;  FLK2), with potential antineoplas...
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